Cas no 5470-80-4 (Isoquinoline-3-carbaldehyde)

Isoquinoline-3-carbaldehyde Properties

Names and Identifiers

• 3-Isoquinolinecarboxaldehyde
• Isoquinoline-3-carbaldehyde
• Isoquinoline-3-carboxaldehyde
• 3-Formylisoquinoline
• 3-isoquinolinecarbaldehyde
• NSC27987
• isoquinoline-3-aldehyde
• 3-iso-quinolinecarboxaldehyde
• XOYMAJLARWXZBA-UHFFFAOYSA-N
• BCP21741
• FCH2134615
• RP01950
• OR40275
• AB23480
• isoquinoline-3-carb
• EN300-1666698
• 5470-80-4
• J-521584
• isoquinoline-3-carbaldehyde, AldrichCPR
• FT-0649740
• SCHEMBL14361838
• Z1079182762
• MFCD06227437
• DTXSID80282786
• SCHEMBL1202061
• AM20061846
• SY101679
• PS-5018
• AG4ERY67PZ
• NSC-27987
• AKOS006281153
• 3-Isoquinolinecarboxaldehyde;3-Formylisoquinoline
• CS-0006090
• DB-080665
• +Expand

• MDL： MFCD06227437
• InChIKey： XOYMAJLARWXZBA-UHFFFAOYSA-N
• Inchi： 1S/C10H7NO/c12-7-10-5-8-3-1-2-4-9(8)6-11-10/h1-7H
• SMILES： O=C([H])C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=N1

Computed Properties

• Exact Mass: 157.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.052763847g/mol
• Heavy Atom Count: 12
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 30

Experimental Properties

• LogP: 2.04730
• PSA: 29.96000
• Boiling Point: 308.6°C at 760 mmHg

Isoquinoline-3-carbaldehyde Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

Isoquinoline-3-carbaldehyde Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%